Cas no 1186-09-0 (O,O,S-Triethyl Phosphorothiolate)

• Product Name: O,O,S-Triethyl Phosphorothiolate
• CAS No: 1186-09-0
• MF: C₆H₁₅O₃PS
• MW: 198.22026181221
• CID: 147394
• PubChem ID: 14459
• Update Time: 2025-04-19

O,O,S-Triethyl Phosphorothiolate Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O,S-triethyl ester
• O,O,S-triethyl phosphorothioate
• 1-[ethoxy(ethylsulfanyl)phosphoryl]oxyethane
• O,O,S-Triethyl Phosp
• O,O,S-Triethyl Phosphorothiolate
• O,O,S-Triethyl thiophosphate
• O,O',S-Triethyl thiophosphate
• O,O-Diethyl S-ethyl phosphorothioate
• Phosphorothioic acid, o,o',s-triethyl ester
• AKOS006229851
• O,O,S-TRIETHYLPHOSPHOROTHIOATE
• AI3-29641
• CHEMBL5178664
• EN300-1178217
• BRN 1705782
• YEXTYUIZRKSYHA-UHFFFAOYSA-N
• Phosphorothioic acid, O,O,S-triethyl ester
• DTXSID4073253
• SCHEMBL2228774
• BAA18609
• diethyl (ethylsulfanyl)phosphonate
• 1186-09-0
• DTXCID30112120
• G85835
• DTXCID1033454
• DIETHYL ETHYLSULFANYLPHOSPHONATE

• Inchi： 1S/C6H15O3PS/c1-4-8-10(7,9-5-2)11-6-3/h4-6H2,1-3H3
• InChI Key： YEXTYUIZRKSYHA-UHFFFAOYSA-N
• SMILES： S(CC)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 198.04805
• Monoisotopic Mass: 198.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.1100
• Boiling Point: 217°C (estimate)
• Flash Point: 93.9°C
• Refractive Index: 1.452
• PSA: 35.53
• LogP: 2.92060